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Compound of Interest

Compound Name: 2-Propionamidobenzoic acid

Cat. No.: B090662 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

guide provides a comprehensive overview of the recommended procedures for the safe

disposal of 2-Propionamidobenzoic acid, ensuring the protection of personnel and the

environment.

Important Note: A specific Safety Data Sheet (SDS) for 2-Propionamidobenzoic acid is not

readily available in public domains. The following guidance is synthesized from safety data for

structurally similar compounds, including benzoic acid and propionic acid. Therefore, it is

imperative to conduct a site-specific risk assessment and consult with your institution's

Environmental Health and Safety (EHS) department before proceeding with any disposal.

Hazard Profile and Safety Precautions
Based on analogous compounds, 2-Propionamidobenzoic acid is anticipated to be a solid

irritant. Key hazards are likely to include skin irritation, serious eye damage, and potential

respiratory irritation. All handling should be performed in a well-ventilated area, preferably

within a certified chemical fume hood, to minimize the risk of inhalation.

When handling 2-Propionamidobenzoic acid, the following minimum personal protective

equipment should be worn:
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PPE Category Specific Requirements

Hand Protection Nitrile or butyl rubber gloves.

Eye Protection
Chemical splash goggles or safety glasses with

side shields.

Skin and Body A fully-buttoned laboratory coat.

Respiratory
A NIOSH-approved respirator may be necessary

for large quantities or if dust is generated.

Spill Response Protocol
In the event of a small spill, immediate and appropriate action is necessary to prevent wider

contamination and exposure.

Ensure Proper PPE: Before addressing the spill, confirm that you are wearing the

appropriate PPE as outlined above.

Containment: Prevent the further spread of the spilled material.

Cleanup: Carefully sweep up the solid substance, taking care to avoid creating airborne dust.

The material may be lightly moistened with water to aid in this process.

Waste Collection: Transfer the collected material into a clearly labeled and sealable

container designated for chemical waste.

Decontamination: Thoroughly clean the affected area with soap and water.

Approved Disposal Procedures
The appropriate disposal method for 2-Propionamidobenzoic acid waste depends on whether

it is in solid form or is contaminated material.

This is the standard and recommended disposal route for solid 2-Propionamidobenzoic acid
and any materials that have come into contact with it, such as weighing paper, gloves, and

paper towels.
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Experimental Protocol:

Waste Segregation and Collection: Collect all solid 2-Propionamidobenzoic acid waste and

contaminated items in a designated, durable, and sealable container. High-density

polyethylene (HDPE) containers are generally recommended. Do not mix this waste with

other waste streams, especially bases or strong oxidizing agents, to prevent dangerous

reactions.[1]

Labeling: The container must be clearly and accurately labeled with "Hazardous Waste," the

full chemical name "2-Propionamidobenzoic acid," and the associated hazards (e.g.,

"Irritant"). The date when the waste was first added to the container should also be included.

Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated

satellite accumulation area (SAA) within or near the laboratory.[1][2] The storage area should

be away from incompatible materials.[1]

Disposal Request: Once the container is full or is no longer being used, arrange for its

disposal through your institution's EHS office or a licensed hazardous waste disposal

contractor.[3]

Disposal Decision Workflow
The following diagram outlines the logical steps for determining the correct disposal path for 2-
Propionamidobenzoic acid waste.
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Start: Waste Generation

Step 1: Characterize & Segregate

Step 2: Contain & Label

Step 3: Store

Step 4: Dispose

2-Propionamidobenzoic Acid Waste Generated

Characterize as Solid Waste
(Solid compound or contaminated materials)

Segregate from Incompatible Materials
(e.g., bases, strong oxidizers)

Collect in a Designated, Compatible,
and Sealable Container (e.g., HDPE)

Label Container:
'Hazardous Waste'

'2-Propionamidobenzoic Acid'
'Irritant'
Date

Store in a Designated Satellite
Accumulation Area (SAA)

Arrange for Pickup by Institutional EHS
or Licensed Waste Contractor

Click to download full resolution via product page

Disposal workflow for 2-Propionamidobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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